N-([2,4'-bipyridin]-4-ylmethyl)-3-bromobenzamide

• IUPAC Name: 3-bromo-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H14BrN3O/c19-16-3-1-2-15(11-16)18(23)22-12-13-4-9-21-17(10-13)14-5-7-20-8-6-14/h1-11H,12H2,(H,22,23)
• InChI Key: QDSVNBPTULWHGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3
• Molecular Formula: C18H14BrN3O
• Molecular Weight: 368.2 g/mol

Description

The compound is a derivative of bipyridine, which is a type of heterocyclic compound. Bipyridines are organic compounds containing two pyridine rings. They are widely used in coordination chemistry as ligands, and they have been employed in numerous applications in various disciplines of research and technology.

Molecular Structure Analysis

Bipyridines have a structure where two pyridine rings are connected. The location of the nitrogen atoms and the substituents on the rings can greatly influence the properties of the compound.

Chemical Reactions Analysis

The reactivity of bipyridine derivatives can be influenced by many factors, including the presence of alkyl groups and the location of these groups relative to the pyridine rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various methods, including thermal analysis. These properties can be influenced by the structure of the compound and its functional groups.

Scientific Research Applications

Crystal Engineering and Material Science

Research in crystal engineering often explores the formation of molecular complexes and the design of new crystal structures. For example, the study by Saha, Nangia, and Jaskólski (2005) demonstrates the use of hydrogen and halogen bonds in crystal engineering, highlighting the potential for designing new materials with specific properties through the manipulation of molecular interactions (Saha, Nangia, & Jaskólski, 2005). This research indicates the importance of understanding molecular interactions in the design of new materials, which could extend to the applications of N-([2,4'-bipyridin]-4-ylmethyl)-3-bromobenzamide in material science and engineering.

Drug Discovery and Pharmaceutical Sciences

In the pharmaceutical sciences, the synthesis and characterization of amide derivatives, as discussed by Koçyiğit-Kaymakçıoğlu et al. (2008), reveal their potential as antiociceptive and antimicrobial agents. The specific compound N-(1,3,5-trimethylpyrazole-4-yl)-4-bromobenzamide demonstrated significant activity in this regard (Koçyiğit-Kaymakçıoğlu et al., 2008). This suggests that N-([2,4'-bipyridin]-4-ylmethyl)-3-bromobenzamide could be explored for its potential medicinal properties, given the structural similarities and the importance of the amide functional group in drug design.

Environmental Sensing and Analysis

The development of sensors for environmental contaminants is a crucial area of research. A study by Kan and Wen (2017) on a coordination polymer demonstrates the compound's ability to selectively sense hazardous environmental contaminants like nitrobenzene and dichromate anions (Kan & Wen, 2017). This research highlights the potential application of N-([2,4'-bipyridin]-4-ylmethyl)-3-bromobenzamide in the development of sensors for detecting environmental pollutants, given its structural complexity and potential reactivity.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to refer to safety data sheets and other resources for information on handling, storage, and disposal.

Future Directions

Bipyridine derivatives have been the subject of ongoing research due to their interesting properties and potential applications. Future research may focus on developing new synthesis methods, exploring their reactivity, and investigating their potential uses in various fields.